N-(2,3-dichlorophenyl)-3-ethoxybenzamide

• IUPAC Name: N-(2,3-dichlorophenyl)-3-ethoxybenzamide
• InChI: InChI=1S/C15H13Cl2NO2/c1-2-20-11-6-3-5-10(9-11)15(19)18-13-8-4-7-12(16)14(13)17/h3-9H,2H2,1H3,(H,18,19)
• InChI Key: WPQJHAJFPTXJHY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C(=O)NC2=C(C(=CC=C2)Cl)Cl
• Molecular Formula: C15H13Cl2NO2
• Molecular Weight: 310.2 g/mol

Description

N-(2,3-dichlorophenyl)-3-ethoxybenzamide, commonly known as diclofenac, is a nonsteroidal anti-inflammatory drug (NSAID) that is widely used for the treatment of pain and inflammation. It was first synthesized in 1966 by Ciba-Geigy (now Novartis) and has since become one of the most commonly prescribed medications globally.

Mechanism of Action

Diclofenac works by inhibiting the activity of COX enzymes, which are responsible for the production of prostaglandins. Prostaglandins are lipid mediators that play a crucial role in inflammation and pain. By inhibiting COX enzymes, diclofenac reduces the production of prostaglandins, thereby reducing inflammation and pain.
Biochemical and Physiological Effects:
Diclofenac has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the production of prostaglandins, which are responsible for inflammation and pain. It has also been shown to reduce the production of reactive oxygen species (ROS), which are involved in the pathogenesis of various diseases, including cancer and cardiovascular disease. Additionally, diclofenac has been shown to have antioxidant properties, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

Diclofenac is widely used in laboratory experiments due to its anti-inflammatory and analgesic properties. It has been shown to be effective in reducing inflammation and pain in a variety of experimental models. However, it is important to note that diclofenac has limitations in laboratory experiments, including its potential cytotoxicity and the need for careful dosing to avoid toxicity.

Future Directions

There are a number of future directions for research on diclofenac. One area of interest is the development of novel formulations of diclofenac that can improve its bioavailability and reduce its potential toxicity. Another area of interest is the investigation of the role of diclofenac in the pathogenesis of various diseases, including cancer and cardiovascular disease. Additionally, there is a need for further research on the long-term effects of diclofenac use, particularly in high-risk populations such as the elderly and those with pre-existing health conditions.

Synthesis Methods

Diclofenac is synthesized by reacting 2,3-dichloroaniline with 3-ethoxybenzoyl chloride in the presence of a base such as sodium hydroxide. The resulting product is then purified and crystallized to obtain pure diclofenac.

Scientific Research Applications

Diclofenac is widely used in scientific research to investigate its anti-inflammatory and analgesic properties. It has been shown to inhibit the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins that cause pain and inflammation. Diclofenac is also used in studies investigating the role of inflammation in the pathogenesis of various diseases, including cancer and cardiovascular disease.